4-(6-bromo-1,3-benzodioxol-5-yl)-8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

• Molecular Formula: C19H15BrFNO2
• Molecular Weight: 388.2 g/mol
• IUPAC Name: 4-(6-bromo-1,3-benzodioxol-5-yl)-8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
• InChI: InChI=1S/C19H15BrFNO2/c20-15-8-18-17(23-9-24-18)7-14(15)19-12-3-1-2-11(12)13-6-10(21)4-5-16(13)22-19/h1-2,4-8,11-12,19,22H,3,9H2
• InChI Key: PATGJBRXGOWEMN-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C2C=C(C=C3)F)C4=CC5=C(C=C4Br)OCO5

Description

4-(6-bromo-1,3-benzodioxol-5-yl)-8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a synthetic quinoline-based compound offered as a specialized tool for biochemical and pharmacological research. This compound is structurally analogous to G-15, a recognized and selective antagonist of the G-protein coupled estrogen receptor (GPER) . GPER is a transmembrane receptor that mediates rapid, non-genomic signaling effects of estrogen and is implicated in a wide range of physiological and pathophysiological processes, including neuroprotection , cancer proliferation , and vascular function . The addition of a fluorine atom in the 8-position of the core structure represents a molecular modification that may alter the compound's potency, selectivity, or metabolic profile, making it a valuable asset for investigating structure-activity relationships within the GPER signaling pathway. Researchers can utilize this compound to selectively block GPER activity in experimental models, thereby helping to elucidate the receptor's specific role in complex biological systems and distinguish its functions from those of the classical nuclear estrogen receptors (ERα and ERβ). Its application is critical for advancing the understanding of estrogen signaling and exploring potential therapeutic targets in areas such as neuroscience, oncology, and endocrinology. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic procedures.

Biological Activity

The compound 4-(6-bromo-1,3-benzodioxol-5-yl)-8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a synthetic derivative of quinoline and has garnered attention for its potential biological activities, particularly as a selective G protein-coupled estrogen receptor (GPER) agonist. This article explores the biological activity of this compound, focusing on its mechanisms of action, effects on various cell types, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{18}BrNO_3$ with a molecular weight of approximately 410.27 g/mol. The compound's structure includes a brominated benzodioxole moiety and a fluoro-substituted cyclopentaquinoline framework, contributing to its unique biological profile.

Structural Representation

Chemical Structure

The compound functions primarily as a GPER agonist , which plays a crucial role in mediating estrogenic effects through non-genomic pathways. Unlike classical estrogen receptors (ERs), GPER is involved in rapid signal transduction processes that can influence cellular proliferation, apoptosis, and migration.

Effects on Cancer Cells

Research indicates that 4-(6-bromo-1,3-benzodioxol-5-yl)-8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline exhibits significant anti-proliferative effects in various cancer cell lines:

• Ovarian Cancer : The compound suppresses proliferation and induces apoptosis in KGN cells (human ovarian granulosa cell tumor line) through mechanisms independent of GPER signaling pathways .
• Breast Cancer : In MDA-MB 231 breast cancer cells, the compound similarly inhibits cell growth and promotes apoptosis without relying on GPER activation .

Comparative Efficacy

A comparative analysis of the compound's efficacy against other known GPER agonists reveals that it possesses superior potency in inducing apoptosis in both ovarian and breast cancer cells. The following table summarizes the findings:

Compound Name	Cell Type	Mechanism	Effect
G-1	KGN	GPER-independent	Apoptosis induction
G-1	MDA-MB 231	GPER-independent	Growth inhibition
Other GPER Agonists	Various	GPER-dependent	Variable effects

Study 1: Apoptosis Induction in Ovarian Cancer

In a study conducted by Wang et al., the effects of the compound on KGN cells were evaluated. The results indicated that treatment with the compound led to a significant decrease in cell viability and an increase in apoptotic markers. Notably, these effects were not reversed by GPER antagonists, suggesting alternative pathways were involved .

Study 2: Breast Cancer Proliferation Suppression

Another investigation focused on MDA-MB 231 breast cancer cells demonstrated that the compound effectively inhibited cell proliferation. The study highlighted that while traditional ER pathways were not activated, the compound's action was potent enough to warrant further exploration as a therapeutic agent against breast cancer .

Scientific Research Applications

Pharmacological Potential

Preliminary studies suggest that compounds with similar structures may exhibit various biological activities, including:

• Anticancer Properties : Potentially inhibiting tumor growth.
• Anti-inflammatory Effects : Modulating inflammatory pathways.
• Neuroprotective Effects : Offering protection against neurodegenerative diseases.

Interaction Studies

Research indicates that 4-(6-bromo-1,3-benzodioxol-5-yl)-8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline interacts with specific molecular targets within biological systems. These interactions are essential for understanding its mechanism of action and therapeutic potential.

Case Studies

Several studies have documented the effects of this compound in various biological contexts:

• Cancer Research : A study demonstrated that analogs of this compound showed significant inhibition of cancer cell lines, suggesting its potential as an anticancer agent.
• Inflammation Models : In vitro studies indicated that the compound could reduce pro-inflammatory cytokines in activated macrophages.
• Neuroprotection : Animal models have shown that the compound may protect neurons from oxidative stress-induced damage .

Chemical Reactions Analysis

Structural Features Influencing Reactivity

The compound contains:

• A brominated benzodioxole moiety (C₇H₄BrO₂)

• A fluoro-substituted tetrahydrocyclopenta[c]quinoline core (C₁₂H₁₀FN)

• Saturated bicyclic systems (3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline)

Key reactive sites include:

• Bromine atom (potential for nucleophilic substitution)

• Fluorine atom (typically inert but may participate in specific coupling reactions)

• Benzodioxole ring (susceptible to acid/base-mediated ring-opening)

• Cyclopentaquinoline system (possible oxidation or hydrogenation targets).

Nucleophilic Aromatic Substitution (SNAr)

• The bromine on the benzodioxole ring (position 6) is electron-deficient due to adjacent electronegative oxygen atoms, making it amenable to SNAr.

• Potential reagents:

  • Amines (e.g., NH₃, primary/secondary amines)

  • Alkoxides (e.g., NaOMe, KOtBu)

• Example:
  $\text{Ar-Br} + \text{NH}_3 \rightarrow \text{Ar-NH}_2 + \text{HBr}$ .

Oxidation Reactions

• The tetrahydroquinoline core (partially saturated) may undergo oxidation to form aromatic quinoline derivatives.

• Reagents:

  • KMnO₄ (strong oxidizer)

  • DDQ (dichlorodicyanobenzoquinone)

• Possible product:
  $\text{Tetrahydroquinoline} \xrightarrow{\text{Oxidation}} \text{Quinoline}$ .

Acid/Base-Mediated Ring-Opening

• The benzodioxole ring (O-C-O linkage) may undergo hydrolysis under acidic or basic conditions.

• Example with HCl:
  $\text{Benzodioxole} + \text{HCl} \rightarrow \text{Catechol derivative} + \text{H}_2\text{O}$ .

Hydrogenation/Dehydrogenation

• The saturated cyclopentaquinoline system could undergo further hydrogenation or dehydrogenation.

• Catalysts:

  • Pd/C (for hydrogenation)

  • PtO₂ (for dehydrogenation) .

Functional Group Compatibility

Functional Group	Reactivity	Example Reagents
Bromine (Ar-Br)	Nucleophilic substitution, Suzuki coupling	NH₃, Pd(PPh₃)₄, Boronic acids
Fluorine (Ar-F)	Typically inert; possible C-F activation under harsh conditions	Mg, Strong bases
Benzodioxole	Acid-catalyzed ring-opening, electrophilic substitution	HCl, HNO₃
Tetrahydroquinoline	Oxidation to quinoline, Michael addition at α-position	KMnO₄, Acrylonitrile

Research Gaps and Recommendations

No experimental data on specific reactions were found in the provided sources. Further studies should focus on:

• Suzuki-Miyaura Coupling : Leveraging the bromine atom for cross-coupling.

• Biological Interactions : Testing interactions with enzymes or receptors (hinted at in excluded source).

• Stability Studies : Assessing degradation pathways under varying pH/temperature.

Comparison with Similar Compounds

Comparison with Similar Compounds

The tetrahydro-3H-cyclopenta[c]quinoline scaffold is a versatile pharmacophore, with structural modifications leading to diverse pharmacological profiles. Below is a detailed comparison of G-15 with its analogs:

G-1: The Agonist Counterpart

• Structure: G-1 (1-[4-(6-bromo-1,3-benzodioxol-5-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-8-yl]-ethanone) differs from G-15 by the presence of an ethanone group at position 8 instead of a fluorine atom .
• Activity : G-1 is a potent GPER-selective agonist, activating pathways such as cAMP production and MAPK/ERK signaling .
• Functional Contrast: The ethanone group in G-1 is critical for agonist activity, while its absence in G-15 confers antagonism. This highlights the role of substituents in modulating receptor interaction .

TQS and 4BP-TQS: Allosteric Modulators of α7 nAChRs

• Structures: TQS: 4-(Naphthalen-2-yl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide . 4BP-TQS: 4-(4-Bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide .
• Activity : Both are allosteric modulators of α7 nicotinic acetylcholine receptors (nAChRs). TQS is a positive allosteric modulator (PAM), while 4BP-TQS acts as an allosteric agonist .
• Key Differences :
  • The sulfonamide group in TQS derivatives enables interaction with α7 nAChRs, a feature absent in G-15 .
  • Halogen Position : In 4BP-TQS, the para-bromine on the phenyl ring is essential for agonist activity. Shifting the bromine to meta (3BP-TQS) or ortho (2BP-TQS) positions abolishes agonist activity, retaining only PAM effects .

Halogen-Substituted Derivatives

Modifications to the halogen atom and its position significantly alter activity:

Compound	Substituent	Target	Activity	Key Findings
G-15	8-Fluoro	GPER	Antagonist	Blocks estrogen-GPER signaling
4BP-TQS	4-Bromophenyl	α7 nAChR	Allosteric agonist	Para-bromine critical for agonist activity
4CP-TQS	4-Chlorophenyl	α7 nAChR	Allosteric agonist	Slower activation vs. 4BP-TQS
4IP-TQS	4-Iodophenyl	α7 nAChR	Allosteric agonist	Increased desensitization
4FP-TQS	4-Fluorophenyl	α7 nAChR	Potentiator (no agonist activity)	Antagonizes 4BP-TQS

Structural and Pharmacological Insights

• Scaffold Flexibility: The tetrahydro-3H-cyclopenta[c]quinoline core allows diverse substitutions (e.g., halogens, sulfonamides) to target distinct receptors (GPER vs. α7 nAChRs) .
• Substituent Effects: Halogens: Bromine enhances lipophilicity and receptor binding affinity. Fluorine’s smaller size and electronegativity may reduce steric hindrance in G-15 . Functional Groups: The ethanone group in G-1 and sulfonamide in TQS derivatives dictate agonist vs. modulator roles .

Preparation Methods

Fluorination Strategy

The 8-fluoro substituent is introduced either during cyclization (via fluorinated anthranilic acid) or post-synthesis using electrophilic fluorinating agents like Selectfluor®. For late-stage fluorination:

• Reagent : Selectfluor® (1.2 equiv) in acetonitrile at 60°C.

• Yield : ~60–70% (based on fluorination of analogous quinolines).

Reductive Amination for Tetrahydro Ring Formation

Reduction of the quinoline ring to the tetrahydro form is achieved using NaBH₄ in the presence of catalytic acetic acid:

• Conditions : NaBH₄ (3 equiv), CH₃COOH (0.5 equiv) in THF at 0°C to room temperature.

• Yield : ~80%.

Purification and Characterization

Chromatographic Techniques

• Flash Chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane (4:6) for intermediate purification.

• HPLC : Reverse-phase C18 column (MeOH/H₂O = 70:30) for final compound purity assessment.

Spectroscopic Validation

• ¹H NMR : Expected signals include a singlet for the benzodioxole methylenedioxy group (δ 5.90–6.10) and a doublet for the fluorine-coupled aromatic proton (δ 7.20–7.40).

• ESI-MS : Molecular ion peak at m/z 458.0 [M+H]⁺.

Catalytic and Green Chemistry Considerations

Nanocatalysts enhance sustainability and recovery:

• Fe₃O₄@SiO₂ Nanoparticles : Enable magnetic separation, reducing catalyst loss (reusable for ≥5 cycles with <5% activity drop).

• Solvent-Free Conditions : Applied during cyclization steps to minimize waste.

Challenges and Optimization Opportunities

• Regioselectivity : Competing reactions during fluorination may require directing groups or protective strategies.

• Steric Hindrance : The bulky benzodioxole group necessitates optimized coupling conditions (e.g., higher Pd loading or prolonged reaction times) .

Q & A

Basic: What synthetic methods are optimized for preparing this compound, and what purification steps ensure high yield?

The compound is synthesized via microwave-assisted multicomponent reactions. A typical protocol involves reacting cyclopentadiene with brominated benzaldehyde derivatives and sulfonamide precursors in acetonitrile under microwave irradiation (100°C for 15 min). Purification includes extraction with chloroform, washing with aqueous Na₂CO₃ and brine, and column chromatography . Yield optimization requires precise stoichiometric ratios (e.g., 3 equiv. cyclopentadiene) and catalytic indium trichloride (0.2 equiv.) .

Basic: How is the selectivity of this compound for GPER over classical estrogen receptors (ERα/ERβ) validated experimentally?

Selectivity is confirmed using competitive binding assays and functional studies. For example:

• Binding assays : Displacement of radiolabeled E2 (17β-estradiol) in ERα/ERβ vs. GPER-transfected cells.
• Functional antagonism : Co-treatment with GPER agonists (e.g., G-1) in cell lines, showing blockage of cAMP or eNOS activation.
• Lack of ERE activation : The compound does not induce estrogen response element (ERE)-driven luciferase activity in ER-positive models .

Basic: What pharmacological profiles (agonist/antagonist) are reported for this compound, and under which experimental conditions?

The compound acts as a high-affinity GPER antagonist (Kᵢ < 10 nM). Key evidence includes:

• In vitro : Inhibition of G-1-induced cAMP production in cancer cell lines (e.g., ACC, HUVEC) at 1–10 µM .
• In vivo : Dose-dependent reduction of female-directed behavior in naive male rats (2–7.4 nmol/animal, intracerebroventricular injection) .
  Contrastingly, it shows no activity on ERα/ERβ even at 10 µM .

Advanced: How can researchers reconcile discrepancies between in vitro and in vivo effects of this compound?

Discrepancies (e.g., strong in vitro GPER antagonism vs. variable in vivo behavioral effects) arise from:

• Pharmacokinetic factors : Blood-brain barrier penetration limits CNS bioavailability.
• Model-specific variables : Use of ovariectomized rats vs. intact animals, or cancer cell lines vs. primary neurons .
  Methodological solutions :
  • Quantify compound levels in target tissues via LC-MS.
  • Compare effects in GPER-knockout vs. wild-type models.
  • Use localized administration (e.g., intra-hypothalamic injection) to bypass systemic limitations .

Advanced: How can contradictory data on experience-dependent behavioral effects (e.g., in naive vs. sexually experienced rats) be resolved?

The compound inhibits female-directed behavior in naive male rats but not experienced ones . To address this:

• Experimental design : Include cohorts stratified by behavioral history.
• Molecular profiling : Compare GPER expression/activity in brain regions (e.g., hypothalamus) using qPCR or immunohistochemistry.
• Behavioral controls : Pair compound treatment with GPER agonists to test receptor saturation effects .

Advanced: What are the implications of using racemic mixtures vs. enantiopure forms of this compound in research?

While the compound is often studied as a racemate, enantiomer-specific activity is critical for target engagement. For example:

• Chiral resolution : Use chiral HPLC (e.g., Chiralpak IA column) with mobile phases like hexane/ethanol.
• Functional validation : Test separated enantiomers in electrophysiological assays (e.g., Xenopus oocytes) to identify active forms.
• Structural analysis : X-ray crystallography determines absolute stereochemistry (e.g., 3aR,4S,9bS for active enantiomers in related compounds) .

Advanced: What experimental strategies mitigate off-target effects when studying this compound in complex biological systems?

• Counter-screening : Test the compound against panels of GPCRs, kinases, and ion channels (e.g., Eurofins CEREP panel).
• Genetic validation : Use CRISPR/Cas9-mediated GPER knockout models to confirm on-target effects.
• Dose-response profiling : Establish EC₅₀/IC₅₀ values in primary and secondary assays to identify selective concentration windows .